![molecular formula C15H9ClFNOS B5733841 3-chloro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide](/img/structure/B5733841.png)
3-chloro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar benzothiophene carboxamide derivatives often involves solvent-free condensation reactions, catalyzed by SiO2:H3PO4 under microwave irradiation, yielding high purity derivatives with significant yields over 85% (Thirunarayanan & Sekar, 2013). Another approach involves the reaction of substituted 3-chlorobenzo[b]thiophene-2-carbonyl chlorides with cyanamides to form various carboxamide derivatives (Ried, Oremek, & Guryn, 1980).
Molecular Structure Analysis
Structural determination through X-ray crystallography reveals that such compounds can crystallize in monoclinic systems, exhibiting various intermolecular interactions like hydrogen bonds, π—π, and CH—π interactions, contributing to the stability of the structure (Abbasi et al., 2011).
Chemical Reactions and Properties
3-Chloro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide derivatives undergo a range of chemical reactions, forming imine-carboximido derivatives when reacted with substituted benzaldehydes (Thirunarayanan & Sekar, 2013). The reaction with cyanamides leads to the formation of N-[chloro(dialkylamino)methylene]benzo[b]thiophene-2-carboxamides (Ried, Oremek, & Guryn, 1980).
Physical Properties Analysis
The physical properties of these compounds, such as melting points, solubility, and crystal structure, are closely related to their chemical structure, and detailed analyses often involve spectral data correlation with physical constants to determine purity and composition.
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the specific substituents on the benzothiophene core. Spectral analysis, including infrared and NMR spectroscopy, plays a crucial role in understanding these properties by identifying functional group frequencies and chemical shifts associated with different atomic environments (Thirunarayanan & Sekar, 2013).
properties
IUPAC Name |
3-chloro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClFNOS/c16-13-9-5-1-4-8-12(9)20-14(13)15(19)18-11-7-3-2-6-10(11)17/h1-8H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDDNOQPQMGMAKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=CC=CC=C3F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.